Kigelinone

• CAS RN: 80931-34-6
• Molecular Formula: C14H10O5
• Molecular Weight: 258.23 g/mol
• IUPAC Name: 8-hydroxy-2-[(1S)-1-hydroxyethyl]benzo[f][1]benzofuran-4,9-dione
• InChI: InChI=1S/C14H10O5/c1-6(15)10-5-8-12(17)7-3-2-4-9(16)11(7)13(18)14(8)19-10/h2-6,15-16H,1H3/t6-/m0/s1
• InChI Key: CKCXAMWUYPZVFL-LURJTMIESA-N
• Isomeric SMILES: C[C@@H](C1=CC2=C(O1)C(=O)C3=C(C2=O)C=CC=C3O)O
• SMILES: CC(C1=CC2=C(O1)C(=O)C3=C(C2=O)C=CC=C3O)O
• synonyms: kigelinone

Description

Kigelinone is a quinone with the molecular formula C14H10O5. It has an average mass of 258.226 Da and a mono-isotopic mass of 258.052826 Da. It is used as an antibacterial and antifungal.

Synthesis Analysis

The synthesis of Kigelinone thiophene analogs and related naphtho[2,3-b]thiophene-4,9-quinones from 2-substituted 4,7-dimethoxybenzo[b]thiophenes via an oxidative deprotection, Diels-Alder, and oxidative aromatization reaction sequence has been reported.

Molecular Structure Analysis

Kigelinone has a defined stereo center. It is based on the naphtho[2,3-b]furan-4,9-quinone skeleton. The structure of Kigelinone and its positional isomer have been studied.

Physical And Chemical Properties Analysis

Kigelinone has a molecular formula of C14H10O5. The average mass is 258.226 Da and the mono-isotopic mass is 258.052826 Da.

Scientific Research Applications

1. Phytochemistry and Isolation

Kigelinone is a naphthoquinone isolated from the wood of Kigelia pinnata, characterized as 2-(1-hydroxyethyl)-8-hydroxy-naphtho[2,3-b]furano-4,9-dione (Inoue, Inouye, & Chen, 1981). It has been isolated alongside other compounds in studies focused on the antibacterial and antifungal properties of Kigelia pinnata (Binutu, Adesogan, & Okogun, 1996).

2. Pharmacological Activities

• Kigelia africana, the source of Kigelinone, exhibits various pharmacological activities, including anti-inflammatory, analgesic, antioxidant, and anticancer effects (Bello et al., 2016).
• A synthetic analogue of Kigelinone, 2‐Methyl‐naphtho[2,3‐b]furan‐4,9‐dione (FNQ3), has shown potential in treating various cancers, particularly leukemia and multiple myeloma (Desmond et al., 2005).

3. Biomedical Applications

• Hydrogels, including those derived from Kigelinone, have found extensive use in biomedical fields, particularly in drug delivery, immunotherapies, and tissue engineering (Li et al., 2018).

4. Metabolic Profiling and Phytochemical Constituents

• Rapid evaporative-ionization mass spectrometry (REIMS) has been utilized to profile the metabolic and phytochemical constituents of Kigelia africana, which includes phenols, fatty acids, and phospholipids, highlighting its potential in various therapeutic applications (Arena et al., 2020).

5. Anticancer and Antimicrobial Effects

• Kigelinone, among other compounds isolated from Kigelia africana, has been found to exhibit anticancer and antimicrobial properties, supporting its traditional medicinal uses in treating infections and diseases like cancer (Olatunji et al., 2022).

6. Anti-inflammatory and Analgesic Activities

• Methanolic extracts of Kigelia pinnata, containing Kigelinone, have shown significant anti-inflammatory and analgesic activities, lending support to its traditional use in treating inflammatory and pain disorders (Carey et al., 2010).